Cas no 482640-08-4 (4-(5-((2-Chloro-6-fluorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 4-(5-((2-Chloro-6-fluorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 482640-08-4
• MF: C₁₆H₁₄ClFN₄S
• MW: 348.825563907623
• CID: 3051481
• PubChem ID: 865838
• Update Time: 2025-04-21

4-(5-((2-Chloro-6-fluorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(5-((2-Chloro-6-fluorobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• STK477588
• AKOS000591790
• 643-733-7
• 482640-08-4
• Salor-int l411043-1ea
• 2-CHLORO-6-FLUOROBENZYL [4-ETHYL-5-(4-PYRIDYL)-4H-1,2,4-TRIAZOL-3-YL] SULFIDE
• 4-{5-[(2-chloro-6-fluorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine
• 4-{5-[(2-chloro-6-fluorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine
• WAY-313409
• 4-[5-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine

• Inchi： 1S/C16H14ClFN4S/c1-2-22-15(11-6-8-19-9-7-11)20-21-16(22)23-10-12-13(17)4-3-5-14(12)18/h3-9H,2,10H2,1H3
• InChI Key： ZJOWVRUGKJZBDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CSC1=NN=C(C2C=CN=CC=2)N1CC)F

Computed Properties

• Exact Mass: 348.0611735Da
• Monoisotopic Mass: 348.0611735Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.9Ų